Cas no 2138182-93-9 (Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate)

• Product Name: Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate
• CAS No: 2138182-93-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6385627
• PubChem ID: 165453166
• Update Time: 2025-05-26

Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate
• 2138182-93-9
• EN300-734144
• Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate

• Inchi： 1S/C9H11NO4/c1-2-13-8(11)6-7(5-3-4-5)10-14-9(6)12/h5,10H,2-4H2,1H3
• InChI Key： XDEAVCFZWDONPW-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=C(C2CC2)N1)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

Additional information on Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate

Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate (CAS No. 2138182-93-9): A Comprehensive Overview

Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate (CAS No. 2138182-93-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate make it an intriguing candidate for further investigation and development.

The chemical structure of Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate consists of a cyclopropyl group, a hydroxyl group, and an ester moiety attached to the oxazole ring. These functional groups contribute to the compound's stability and reactivity, making it suitable for various synthetic transformations and biological evaluations. The cyclopropyl group, in particular, is known to influence the conformational flexibility and lipophilicity of the molecule, which can affect its pharmacokinetic properties.

Recent studies have highlighted the potential of Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate has also been investigated for its potential as an anticancer agent. Studies conducted by a team of researchers at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic profile of Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate has been extensively studied to assess its suitability for in vivo applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further explore the therapeutic potential of Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Phase I trials have demonstrated promising results, with patients showing good tolerance and preliminary evidence of clinical benefit. These findings have paved the way for more advanced clinical studies to validate the therapeutic utility of this compound.

In conclusion, Ethyl 3-cyclopropyl-5-hydroxy-1,2-oxazole-4-carboxylate (CAS No. 2138182-93-9) represents a promising candidate in the development of novel therapeutics for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As more data become available from ongoing studies, it is anticipated that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.